4-(Cyclohexyloxy)-2-hydroxybenzamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
4-(Cyclohexyloxy)-2-hydroxybenzamide is a benzamide derivative characterized by a cyclohexyloxy substituent at the 4-position and a hydroxyl group at the 2-position of the aromatic ring. This compound shares structural motifs with topical anesthetics like Cyclomethycaine (Surfacaine®), which contains a 4-cyclohexyloxybenzoate ester . However, the amide linkage in 4-(Cyclohexyloxy)-2-hydroxybenzamide distinguishes it from ester-based pharmaceuticals, likely altering metabolic stability and target interactions.
Properties
Molecular Formula |
C13H17NO3 |
|---|---|
Molecular Weight |
235.28 g/mol |
IUPAC Name |
4-cyclohexyloxy-2-hydroxybenzamide |
InChI |
InChI=1S/C13H17NO3/c14-13(16)11-7-6-10(8-12(11)15)17-9-4-2-1-3-5-9/h6-9,15H,1-5H2,(H2,14,16) |
InChI Key |
BYOPZCVNUYGHBX-UHFFFAOYSA-N |
Canonical SMILES |
C1CCC(CC1)OC2=CC(=C(C=C2)C(=O)N)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-(Cyclohexyloxy)-2-hydroxybenzamide typically involves the following steps:
Formation of the Benzamide Core: The benzamide core can be synthesized through the reaction of 2-hydroxybenzoic acid with an appropriate amine under acidic conditions.
Introduction of the Cyclohexyloxy Group: The cyclohexyloxy group can be introduced via an etherification reaction. This involves reacting the benzamide core with cyclohexanol in the presence of a dehydrating agent such as sulfuric acid or a catalyst like p-toluenesulfonic acid.
Industrial Production Methods
Industrial production of 4-(Cyclohexyloxy)-2-hydroxybenzamide may involve similar synthetic routes but on a larger scale. Optimization of reaction conditions, such as temperature, pressure, and the use of continuous flow reactors, can enhance yield and efficiency.
Chemical Reactions Analysis
Types of Reactions
4-(Cyclohexyloxy)-2-hydroxybenzamide can undergo various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to a carbonyl group using oxidizing agents like potassium permanganate or chromium trioxide.
Reduction: The benzamide group can be reduced to an amine using reducing agents such as lithium aluminum hydride.
Substitution: The hydroxyl group can be substituted with other functional groups through nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Potassium permanganate in an acidic medium.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Alkyl halides in the presence of a base like sodium hydroxide.
Major Products
Oxidation: Formation of 4-(Cyclohexyloxy)-2-oxobenzamide.
Reduction: Formation of 4-(Cyclohexyloxy)-2-aminobenzamide.
Substitution: Formation of various substituted benzamides depending on the nucleophile used.
Scientific Research Applications
4-(Cyclohexyloxy)-2-hydroxybenzamide has several scientific research applications:
Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.
Biology: Investigated for its potential as a biochemical probe due to its structural features.
Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.
Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.
Mechanism of Action
The mechanism of action of 4-(Cyclohexyloxy)-2-hydroxybenzamide involves its interaction with specific molecular targets. The hydroxyl and amide groups can form hydrogen bonds with biological macromolecules, influencing their activity. The cyclohexyloxy group may enhance the compound’s lipophilicity, facilitating its interaction with lipid membranes and proteins.
Comparison with Similar Compounds
Key Observations:
Substituent Effects on Melting Points : Chloro and nitro groups (e.g., compounds 13, 20) correlate with higher melting points (>200°C), likely due to increased molecular symmetry and intermolecular forces. The cyclohexyloxy group in the target compound may lower melting points compared to aromatic substituents due to reduced crystallinity .
Synthesis Yields : Steric hindrance from bulky groups (e.g., piperidinyl in compound 15, 10% yield) reduces yields compared to smaller substituents (e.g., 4-methylbenzyl in compound 16, 67% yield). The cyclohexyloxy group in the target compound may similarly hinder synthesis efficiency .
Biological Relevance : Cyclohexyl-containing compounds (e.g., Cyclomethycaine) exhibit topical anesthetic activity, suggesting the target compound may share membrane-disruptive properties. Thiazolidinedione derivatives (e.g., compound 202) demonstrate antidiabetic activity, highlighting the versatility of the benzamide scaffold .
Pharmacological and Functional Comparisons
- Cyclohexyl vs. For example, Cyclomethycaine’s ester-linked cyclohexyloxy group contributes to its prolonged anesthetic effect compared to simpler benzoates .
- Amide vs. Ester Linkages : Amides (e.g., compound 13) are more resistant to enzymatic hydrolysis than esters (e.g., Cyclomethycaine), which may extend the target compound’s half-life in vivo .
- Electron-Withdrawing Groups : Chloro and nitro substituents (e.g., compounds 13, 20) may enhance binding to electrophile-sensitive targets, such as kinases or receptors, compared to the electron-donating cyclohexyloxy group .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
